Cas no 60124-83-6 (anthranilic-3,4,5,6-d4 acid)

• Product Name: anthranilic-3,4,5,6-d4 acid
• CAS No: 60124-83-6
• MF: C₇H₇NO₂
• MW: 141.160628557205
• CID: 951258
• PubChem ID: 57607877
• Update Time: 2025-04-19

anthranilic-3,4,5,6-d4 acid Chemical and Physical Properties

Names and Identifiers

• anthranilic-3,4,5,6-d4 acid
• Anthranilic Acid-d4
• 2-amino-3,4,5,6-tetradeuteriobenzoic acid
• 60124-83-6
• SCHEMBL5582219
• 2-Amino(~2~H_4_)benzoic acid
• DTXSID20727303

• Inchi： 1S/C7H7NO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,8H2,(H,9,10)/i1D,2D,3D,4D
• InChI Key： RWZYAGGXGHYGMB-RHQRLBAQSA-N
• SMILES： OC(C1C([2H])=C([2H])C([2H])=C([2H])C=1N)=O

Computed Properties

• Exact Mass: 141.07300
• Monoisotopic Mass: 141.072785450g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.54820